Dimethyl ether
Dimethyl ether
Dimethyl Ether is a colorless volatile poisonous liquid compound used as a solvent, fuel, aerosol, propellant and refrigerant. (NCI)
Dimethyl ether is a colorless gas with a faint ethereal odor. It is shipped as a liquefied gas under its vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. Its vapors are heavier than air. Any leak can be either liquid or vapor. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket.
Dimethyl ether is an ether in which the oxygen atom is connected to two methyl groups.
Dimethyl ether is a colorless gas with a faint ethereal odor. It is shipped as a liquefied gas under its vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. Its vapors are heavier than air. Any leak can be either liquid or vapor. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket.
Dimethyl ether is an ether in which the oxygen atom is connected to two methyl groups.
Brand Name:
Vulcanchem
CAS No.:
115-10-6
VCID:
VC20988998
InChI:
InChI=1S/C2H6O/c1-3-2/h1-2H3
SMILES:
COC
Molecular Formula:
C2H6O
CH3OCH3
CH3OCH3
C2H6O
CH3OCH3
CH3OCH3
C2H6O
Molecular Weight:
46.07 g/mol
Dimethyl ether
CAS No.: 115-10-6
Cat. No.: VC20988998
Molecular Formula: C2H6O
CH3OCH3
CH3OCH3
C2H6O
Molecular Weight: 46.07 g/mol
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Specification
| Description | Dimethyl Ether is a colorless volatile poisonous liquid compound used as a solvent, fuel, aerosol, propellant and refrigerant. (NCI) Dimethyl ether is a colorless gas with a faint ethereal odor. It is shipped as a liquefied gas under its vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. Its vapors are heavier than air. Any leak can be either liquid or vapor. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Dimethyl ether is an ether in which the oxygen atom is connected to two methyl groups. |
|---|---|
| CAS No. | 115-10-6 |
| Molecular Formula | C2H6O CH3OCH3 CH3OCH3 C2H6O |
| Molecular Weight | 46.07 g/mol |
| IUPAC Name | methoxymethane |
| Standard InChI | InChI=1S/C2H6O/c1-3-2/h1-2H3 |
| Standard InChI Key | LCGLNKUTAGEVQW-UHFFFAOYSA-N |
| SMILES | COC |
| Canonical SMILES | COC |
| Boiling Point | -8 °F at 760 mm Hg (NTP, 1992) -24.8 °C -24.82 °C -23.6 °C |
| Colorform | COLORLESS GAS @ USUAL TEMP, BUT EASILY CONDENSIBLE Colorless gas Colorless compressed gas or liquid |
| Flash Point | 25 °F (NTP, 1992) -42 °F (closed cup) Flammable gas |
| Melting Point | -217.3 °F (NTP, 1992) -141.5 °C |
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